4-(3-methylbutoxy)-N-[3-(morpholin-4-ylcarbonyl)phenyl]benzamide

• Molecular Formula: C23H28N2O4
• Molecular Weight: 396.5 g/mol
• IUPAC Name: 4-(3-methylbutoxy)-N-[3-(morpholine-4-carbonyl)phenyl]benzamide
• InChI: InChI=1S/C23H28N2O4/c1-17(2)10-13-29-21-8-6-18(7-9-21)22(26)24-20-5-3-4-19(16-20)23(27)25-11-14-28-15-12-25/h3-9,16-17H,10-15H2,1-2H3,(H,24,26)
• InChI Key: DQUIRONAAFPFLA-UHFFFAOYSA-N
• SMILES: CC(C)CCOC1=CC=C(C=C1)C(=O)NC2=CC=CC(=C2)C(=O)N3CCOCC3

Description

The compound 4-(3-methylbutoxy)-N-[3-(morpholin-4-ylcarbonyl)phenyl]benzamide is a synthetic organic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as MBMPOB, and it has been synthesized using different methods.

Mechanism of Action

The mechanism of action of MBMPOB is not fully understood, but it is believed to act as an inhibitor of certain enzymes and receptors in the body. In cancer cells, MBMPOB has been found to inhibit the activity of certain enzymes involved in cell growth and proliferation. In the brain, MBMPOB has been shown to modulate the activity of certain receptors involved in neurotransmission.
Biochemical and Physiological Effects:
MBMPOB has been shown to have various biochemical and physiological effects in the body. In cancer cells, MBMPOB has been found to induce apoptosis and inhibit cell growth and proliferation. In the brain, MBMPOB has been shown to improve cognitive function and have potential neuroprotective effects.

Advantages and Limitations for Lab Experiments

MBMPOB has several advantages and limitations for lab experiments. One of the advantages is its potential as a lead compound for drug discovery due to its various biological activities. However, one of the limitations is the lack of information on its toxicity and pharmacokinetics, which makes it challenging to use in animal studies.

Future Directions

There are several future directions for the research on MBMPOB. One of the future directions is the development of new drugs based on MBMPOB for the treatment of various diseases. Another future direction is the investigation of its potential as a neuroprotective agent and its effects on cognitive function. Additionally, more studies are needed to determine the toxicity and pharmacokinetics of MBMPOB to facilitate its use in animal studies.
Conclusion:
In conclusion, MBMPOB is a synthetic organic compound with potential applications in various scientific research fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of MBMPOB for the development of new drugs and its effects on the body.

Synthesis Methods

MBMPOB can be synthesized using different methods, including the reaction of 4-(bromomethyl)benzoic acid with 3-methylbutan-1-ol and N-(morpholin-4-ylcarbonyl)-3-nitrobenzenesulfonamide in the presence of a base and a catalyst. The reaction produces MBMPOB as a white solid with a yield of up to 70%.

Scientific Research Applications

MBMPOB has been used in various scientific research applications, including drug discovery, cancer research, and neuroscience. In drug discovery, MBMPOB has been identified as a potential lead compound for the development of new drugs for the treatment of various diseases, including cancer and neurological disorders. In cancer research, MBMPOB has been found to inhibit the growth of cancer cells and induce apoptosis. In neuroscience, MBMPOB has been shown to have potential neuroprotective effects and improve cognitive function.